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Compound of Interest

Compound Name: Isobutyl isobutyrate

cat. No.: B1662107

An In-depth Technical Guide to the Safe Laboratory Use of Isobutyl Isobutyrate

This guide provides comprehensive safety information for the handling and use of isobutyl
isobutyrate (CAS No. 97-85-8) in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development and other scientific fields. Isobutyl isobutyrate is a
colorless liquid with a fruity odor, utilized in fragrances, flavorings, and as a solvent.[1][2] While
it has valuable applications, understanding its potential hazards is crucial for safe laboratory
practice.

Hazard Identification and Classification

Isobutyl isobutyrate is classified as a flammable liquid and may cause irritation.[3][4][5] The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for communicating these hazards.

Table 1: GHS Classification and Statements
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Category

Hazard Class

Code

Flammable liquids

Statement

Category 3

Hazard Statements H226 Flammable liquid and vapor.[6]
May cause drowsiness or
H336 .
vertigo.[6]
Harmful to aquatic life with
H412 _
long lasting effects.[6]
Keep away from heat, hot
] surfaces, sparks, open flames
Precautionary Statements P210 o
and other ignition sources. No
smoking.[4][6]
Keep container tightly closed.
P233 P oy
[41[6]
Ground and bond container
P240 o _
and receiving equipment.[4][6]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[4][6]
pP242 Use only non-sparking tools.[4]
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.[6]
Avoid release to the
P273 _
environment.[6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4][6]
P303+P361+P353 IF ON SKIN (or hair): Take off

immediately all contaminated
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Category Code Statement

clothing. Rinse skin with water.

[4]

IF INHALED: Remove person

to fresh air and keep
P304+P340+P312 comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[6]

In case of fire: Use dry sand,
P370+P378 dry chemical or alcohol-

resistant foam to extinguish.

Store in a well-ventilated
P403+P235
place. Keep cool.[4]

| | P501 | Dispose of contents/container in accordance with local/regional/national/international
regulations.[4][7] |

GHS Pictograms and associated hazards for isobutyl isobutyrate.

Physical and Chemical Properties

Understanding the physical and chemical properties of isobutyl isobutyrate is fundamental to
its safe handling.

Table 2: Physicochemical Data for Isobutyl Isobutyrate
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Property Value

Molecular Formula CsH1602[3][8]

Molecular Weight 144.21 g/mol [2][3]

Appearance Colorless, clear liquid[1][3][9]

Odor Fruity, pleasant odor[1][3][9]

Boiling Point 148-152 °C[3][8]

Melting Point -81 °C to -80.6 °C[1][3]

Flash Point 37 °C to 38.3 °C (Closed Cup)[1][4]
Density 0.854 - 0.874 g/cm? at 20-25 °C[1][3]

Vapor Pressure

4.33 - 5.8 hPa @ 25 °C[3][10]

Vapor Density

4.97 (Air = 1)[2][3]

Water Solubility

Insoluble; 520 mg/L at 20 °C[3][10]

Autoignition Temperature

432 °C (810 °F)[2]

| Refractive Index | ~1.398 @ 20 °C[1][8] |

Toxicological Information

Exposure to isobutyl isobutyrate can lead to adverse health effects. It is primarily considered

an irritant, and high concentrations of its vapor may cause central nervous system depression.

[3]

Table 3: Acute Toxicity Data

Exposure Route Species Value

Oral LD50 Rat >6,400 mg/kg bw[10]
Dermal LD50 Rabbit >8,600 mg/kg[3][6]
Dermal LD50 Guinea Pig >10 ml/kg bw[10]
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| Inhalation LC66 | Rat | 5423 ppm (31.94 mg/L) for 6 hours[10] |

 Inhalation: Vapors can be irritating to the mucous membranes and upper respiratory tract.[3]
High concentrations may lead to dizziness, drowsiness, and central nervous system
depression.[3][6]

o Skin Contact: May cause skin irritation.[3] Repeated exposure might lead to dryness or
cracking.[6]

o Eye Contact: May cause eye irritation.[3]

e Ingestion: May cause gastrointestinal irritation. Ingestion of large amounts can result in
central nervous system depression.[3]

e Chronic Exposure: No specific information on chronic effects or carcinogenicity has been
found.[3][4]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the
reviewed safety data sheets. These studies, such as the "Short-term toxicity study of isobutyl
isobutyrate in rats" by Drake, et al. (1978), are referenced as sources for the toxicity data.[9]
For detailed methodologies, consulting the original publications is required.

The protocols provided below are for the safe handling and emergency procedures within a
laboratory context, derived from standard safety guidelines.

Protocol for Safe Handling and Storage

This protocol outlines the standard operating procedure for using isobutyl isobutyrate in the
lab.

e Preparation:
o Confirm that a chemical fume hood is operational.

o Ensure an eyewash station and safety shower are accessible.[3]
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o Gather all necessary Personal Protective Equipment (PPE): chemical safety goggles,
appropriate protective gloves, and a lab coat.[3]

e Handling:

[¢]

Ground and bond containers when transferring the material to prevent static discharge.[3]
[11]

o Use only spark-proof tools and explosion-proof equipment.[3]

o Perform all manipulations within a chemical fume hood to minimize vapor inhalation.[3]

o Avoid contact with eyes, skin, and clothing.[3]

o Keep the container tightly closed when not in use.[3]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[3][4]
o Storage:

o Store in a designated "Flammables" area.[3]

o Ensure the storage area is cool, dry, and well-ventilated.[11]

o Keep containers tightly sealed.[3]
e Cleanup:

o Wash hands and any exposed skin thoroughly after handling.[3]

o Decontaminate the work area upon completion of tasks.
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Safe Handling and Storage Protocol

Preparation
- Verify fume hood
- Check safety shower/eyewash
- Don PPE

Handling (in Fume Hood)
- Ground/bond containers
- Use spark-proof tools
- Avoid contact & ignition sources

When not in use N\ After use

Storage Post-Handling

- Flammables area
- Cool, dry, well-ventilated
- Tightly sealed container

- Wash hands thoroughly
- Decontaminate workspace

Click to download full resolution via product page

Workflow for the safe handling and storage of isobutyl isobutyrate.

Protocol for Spill Response

This protocol details the steps to be taken in the event of a spill.

« Evacuation and Alerting:
o Evacuate non-essential personnel from the immediate spill area.
o Alert colleagues and the lab supervisor.

o If the spill is large, contact the institutional emergency response team.
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e Control and Containment:
o Remove all sources of ignition from the area.[3]
o Ensure adequate ventilation, if safe to do so.
o Prevent the spill from entering drains or waterways.[4]

e Cleanup:

o

Wear appropriate PPE, including respiratory protection if vapors are significant.

[¢]

Absorb the spill with an inert, non-combustible material such as sand, dry lime, or
vermiculite.[3][4]

[¢]

Use non-sparking tools to collect the absorbed material.[3]

[¢]

Place the waste into a closed, labeled container for hazardous waste disposal.[3]
e Decontamination:
o Clean the spill area thoroughly with soap and water.

o Dispose of all contaminated materials as hazardous waste.
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Spill Response Workflow

Alert & Evacuate
- Notify personnel
- Remove ignition sources

Contain Spill
- Use inert absorbent
(sand, vermiculite)

Clean Up
- Use non-sparking tools
- Collect into sealed container

Decontaminate & Dispose
- Clean area
- Dispose as hazardous waste

Click to download full resolution via product page

Logical workflow for responding to an isobutyl isobutyrate spill.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Remove the individual from the exposure
area to fresh air immediately. If breathing
) is difficult, administer oxygen. If the
Inhalation . . . i
person is not breathing, give artificial
respiration. Seek immediate medical

attention.[3]

Immediately flush the skin with plenty of water
i for at least 15 minutes while removing alll
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[3]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[3] |

Fire and Explosion Hazards

Isobutyl isobutyrate is a flammable liquid, and its vapors can form explosive mixtures with air.

Table 5: Fire Hazard Data
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Flash Point 37 °C to 38.3 °C (Closed Cup)[1][4]

Lower (LEL): 1.2% (V)[8] / Upper (UEL): Not

Explosive Limits )
Available

Autoignition Temperature 432 °C (810 °F)[2]

) o ] Dry chemical, carbon dioxide (CO3), alcohol-
Suitable Extinguishing Media _
resistant foam, or water spray.[11][12]

Unsuitable Extinguishing Media Solid streams of water may be ineffective.[12]

Hazardous Combustion Products Carbon oxides (CO, COz2).

| Specific Hazards | Vapors are heavier than air and may travel along the ground to a distant
ignition source.[12] Containers may explode when heated. |

Ecological Information
Care should be taken to prevent the release of isobutyl isobutyrate into the environment.

 Toxicity: It is considered harmful to aquatic life with long-lasting effects.[6] The LC50 for fish
(Pimephales promelas) is 12.54 mg/L over 96 hours, and the EC50 for Daphnia magna is
55.8 mg/L over 48 hours.[6]

o Persistence and Degradability: The substance is expected to be readily biodegradable.[10]

e Bioaccumulation: With a calculated log Kow of 2.68, the potential for bioaccumulation is
considered low to moderate.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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